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Purpose
This document provides a standardized operating procedure (SOP) for the disinfection of hard,

non-porous surfaces in a laboratory setting using Lysol® brand disinfectants. The objective is

to ensure consistent and effective reduction of microbial contamination on treated surfaces,

thereby protecting personnel and preventing experimental cross-contamination.

Scope
This SOP is applicable to the routine disinfection of common laboratory surfaces, including

benchtops, biosafety cabinet and fume hood work surfaces, equipment exteriors, door handles,

and other high-touch, non-porous areas.[1] This procedure is not intended for the sterilization of

instruments or for use on porous surfaces like untreated wood or fabric, unless specified by the

product label for sanitization.

Principle and Mechanism of Action
Lysol® brand disinfectants employ various active ingredients depending on the specific

product. The most common formulations utilize quaternary ammonium compounds (QACs)

and/or ethanol.
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Quaternary Ammonium Compounds (QACs): Many Lysol® products, such as Lysol® All

Purpose Cleaner, contain QACs like Alkyl Dimethyl Benzyl Ammonium Chloride.[2][3] These

are cationic surfactants that act as membrane-active agents.[4][5] They interact with the

negatively charged cytoplasmic membrane of microorganisms, leading to disruption of the

membrane, leakage of essential intracellular contents, and ultimately cell lysis.[6][7]

Ethanol: Lysol® Disinfectant Spray contains ethanol as a primary active ingredient.[8][9]

Ethanol works by denaturing proteins and desiccating (dehydrating) microbial cells, which

disrupts their metabolic activity and structural integrity.[8]

Safety Precautions
Adherence to safety protocols is mandatory when handling chemical disinfectants.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, disposable nitrile or

latex gloves, and safety glasses or goggles.[1][10][11]

Ventilation: Always use disinfectants in a well-ventilated area to minimize inhalation of

aerosols or vapors.

Surface Compatibility: While generally safe for many laboratory surfaces, confirm

compatibility with sensitive equipment or materials before widespread use. Alcohol-based

products can damage certain plastics and finishes over time.

Avoid Mixing: Never mix Lysol® products with other cleaning chemicals, especially bleach,

as this can generate hazardous gases.

First Aid: In case of eye contact, flush immediately and thoroughly with water for at least 15

minutes. If skin irritation occurs, wash the area with soap and water. Consult the product's

Safety Data Sheet (SDS) for detailed information.[12]

Materials and Reagents
Lysol® Disinfectant Spray or Lysol® All Purpose Cleaner

Appropriate PPE (gloves, safety glasses, lab coat)

Clean, lint-free paper towels or cloths
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Biohazard waste container for disposal of used materials[10]

Surface Disinfection Protocol
The effectiveness of any disinfectant relies on the correct application procedure, including pre-

cleaning and adherence to the required contact time.[11][13]

6.1 Pre-Cleaning

Don the required PPE.[1]

For surfaces with visible soil, debris, or organic matter, pre-cleaning is mandatory.[1][12][13]

Disinfectants are less effective in the presence of organic material.

Clean the surface using a paper towel dampened with soap and water or a neutral detergent

to remove all visible contaminants.

Wipe the surface dry with a clean paper towel before applying the disinfectant.

6.2 Disinfectant Application

For Lysol® Disinfectant Spray:

Hold the can upright 6 to 8 inches from the pre-cleaned surface.[14]

Spray for 3 to 4 seconds, ensuring the surface is completely covered with a mist.[14]

For Lysol® All Purpose Cleaner:

Apply the solution directly onto the pre-cleaned surface or onto a clean cloth until

thoroughly wet.

Wipe the surface to ensure even distribution of the disinfectant.

6.3 Contact Time

The surface must remain visibly wet for the entire duration of the contact time specified by

the manufacturer to achieve disinfection.[1][15]
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If the surface begins to dry before the contact time is reached, reapply the product.[1]

Refer to the tables in Section 7.0 for specific contact times for various microorganisms. A

general contact time for many common bacteria and viruses is 3 to 10 minutes.[12][14][15]

6.4 Post-Application

After the contact time has elapsed, allow the surface to air dry.[12][14]

For surfaces that may come into contact with food, rinsing with potable water is required

after disinfection.[16]

Dispose of used paper towels and gloves in the appropriate waste container.

Wash hands thoroughly with soap and water after the procedure is complete.[1]

Quantitative Efficacy Data
The following tables summarize the required contact times for Lysol® Disinfectant Spray to

achieve a 99.9% kill rate on hard, non-porous surfaces. This data is derived from product labels

and manufacturer information.

Table 1: Efficacy Against Bacteria

Target Organism
Common Name /
Association

Contact Time

Staphylococcus aureus Staph Infections 3 minutes

Salmonella enterica Food Poisoning 3 minutes

Escherichia coli O157:H7 Food Poisoning 3 minutes

Pseudomonas aeruginosa Opportunistic Pathogen 3 minutes

Mycobacterium bovis BCG Tuberculosis (surrogate) 10 minutes

Vancomycin Resistant

Enterococcus faecalis (VRE)
Antibiotic-Resistant Infections 10 minutes
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(Data sourced from product labels and technical sheets)[12][14]

Table 2: Efficacy Against Viruses

Target Organism
Common Name /
Association

Contact Time

Influenza A Virus (H1N1) Flu 30 seconds

Rhinovirus Type 39 Common Cold 30 seconds

Respiratory Syncytial Virus

(RSV)
Respiratory Infections 3 minutes

Feline Calicivirus (Norovirus

surrogate)
Stomach Flu 10 minutes

Hepatitis A Virus Hepatitis 10 minutes

Adenovirus 2
Respiratory/Conjunctival

Infections
10 minutes

(Data sourced from product labels and technical sheets)[14]

Table 3: Efficacy Against Fungi

Target Organism
Common Name /
Association

Contact Time

Trichophyton
mentagrophytes

Athlete's Foot Fungus 10 minutes

Aspergillus niger Mold 10 minutes

Candida albicans Yeast Infections 10 minutes

(Data sourced from product labels and technical sheets)[12]
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To validate that the disinfection protocol is effective within your specific laboratory environment,

a surface challenge test can be performed. This protocol provides a general methodology.

8.1 Principle This test evaluates the disinfectant's ability to achieve a required log reduction of

microorganisms on representative laboratory surfaces ("coupons").[17] The efficacy is

measured by comparing the number of viable organisms recovered from a treated surface

versus an untreated control surface. Acceptance criteria typically require a ≥3-log reduction for

vegetative bacteria and ≥2-log reduction for spores.[18][19]

8.2 Materials

Sterile surface coupons (e.g., stainless steel, glass, polypropylene) representative of lab

surfaces.

Cultures of relevant test organisms (e.g., ATCC strains or environmental isolates).[17]

Lysol® disinfectant to be tested.

Sterile neutralizing broth (to inactivate the disinfectant).

Sterile swabs, pipettes, and dilution tubes.

Agar plates for microbial enumeration.

Incubator.

8.3 Methodology

Preparation of Coupons: Sterilize representative surface coupons (e.g., 1x1 inch stainless

steel).

Inoculation:

Prepare a standardized suspension of the test organism.

Inoculate the center of each sterile coupon with a known volume (e.g., 10-30 µL) of the

microbial suspension.[17]
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Spread the inoculum over a defined area (e.g., 1 square inch) and allow it to dry

completely in a biosafety cabinet.

Control Group (Baseline Count):

Take a set of dried, inoculated coupons and proceed directly to the recovery step (8.4)

without applying disinfectant. This determines the initial number of viable organisms.

Test Group (Disinfectant Application):

Apply the Lysol® disinfectant to the dried, inoculated coupons according to the procedure

in Section 6.2.

Allow the disinfectant to remain on the surface for the specified contact time (e.g., 10

minutes). Ensure the surface stays wet for the entire duration.

Recovery:

After the contact time, aseptically transfer the coupon into a tube containing a validated

neutralizing broth.

Vortex or sonicate the tube to elute any surviving microorganisms from the surface.

Enumeration:

Perform serial dilutions of the eluate from both control and test groups.

Plate the dilutions onto appropriate agar plates.

Incubate the plates under suitable conditions (e.g., 30-35°C for 24-48 hours).[20]

Data Analysis:

Count the colonies (Colony Forming Units or CFU) on the plates from both groups.

Calculate the Log10 reduction using the formula: Log Reduction = Log10(CFU_control) -

Log10(CFU_test)

Compare the result to the acceptance criteria (e.g., ≥3-log reduction).
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Visualizations

Diagram 1: Standard Surface Disinfection Workflow

1. Don PPE
(Gloves, Eye Protection, Lab Coat)

2. Pre-Clean Surface
(Remove visible soil with detergent)

3. Apply Lysol® Disinfectant
(Ensure complete coverage)

Surface must be dry after cleaning

4. Maintain Wet Contact Time
(e.g., 3-10 minutes, do not allow to dry)

5. Air Dry Surface

After required time elapses

6. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A flowchart of the standard procedure for surface disinfection.
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Diagram 2: Conceptual Mechanism of QACs
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Caption: The mechanism of action for quaternary ammonium compounds (QACs).
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Diagram 3: Disinfection Efficacy Validation Workflow
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Caption: Workflow for validating the efficacy of a surface disinfectant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure: Surface Dis-infection
with Lysol® Brand Disinfectants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611843#standard-operating-procedure-for-surface-
disinfection-with-lysol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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